Cas no 2694731-68-3 (tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate
• CAS No: 2694731-68-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5614402
• PubChem ID: 165941440
• Update Time: 2025-11-02

tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33048222
• tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate
• 2694731-68-3

• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)12-6-7(10-4)5-11-12/h5-6,10H,1-4H3
• InChI Key： JPCQWAADXJKLIW-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate (CAS No. 2694731-68-3)

tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate (CAS No. 2694731-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a pyrazole derivative, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butyl carboxylate and methylamino functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate has surged due to their applications in designing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential role in addressing drug-resistant infections and cancer therapeutics, topics that dominate current scientific discussions. The compound's CAS No. 2694731-68-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate involves multi-step organic reactions, including protection-deprotection strategies and nucleophilic substitutions. Its carbamate moiety enhances stability, making it suitable for high-throughput screening in medicinal chemistry. This aligns with the growing trend of fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From an industrial perspective, CAS No. 2694731-68-3 is often associated with green chemistry initiatives. Companies are exploring solvent-free synthesis and catalytic methods to produce such intermediates sustainably. These advancements resonate with global concerns about environmental impact and carbon footprint reduction, which are highly searched terms in scientific and regulatory communities.

Analytical characterization of tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, a critical factor for GMP-certified manufacturers. The compound's logP and solubility profiles are also extensively studied to optimize its bioavailability in preclinical models.

Emerging applications of this pyrazole-carboxylate hybrid include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connects to trending searches about next-generation therapeutics and precision medicine. Furthermore, its scaffold modularity allows derivatization for covalent inhibitor development, another area of intense research interest.

Regulatory aspects of CAS No. 2694731-68-3 emphasize its classification as a non-hazardous research chemical under standard handling conditions. Safety data sheets highlight proper storage protocols and personal protective equipment (PPE) recommendations, addressing common queries from laboratory personnel. The compound's stability under ambient temperatures makes it practical for global shipping and storage.

In conclusion, tert-butyl 4-(methylamino)-1H-pyrazole-1-carboxylate represents a critical tool in modern organic synthesis and pharmaceutical innovation. Its intersection with trending topics like AI-augmented chemistry, sustainable manufacturing, and breakthrough therapies ensures its continued prominence in scientific literature and industrial applications.